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Compound of Interest |

Compound Name: 3-Chloroquinuclidine hydrochloride
CAS No.: 33601-77-3
Cat. No.: B1274263

Get Quote

3-Chloroquinuclidine hydrochloride is a pivotal heterocyclic compound built upon the rigid 1-
azabicyclo[2.2.2]octane scaffold. This unique bicyclic structure imparts a high degree of
conformational rigidity and steric definition, making it a valuable building block in medicinal
chemistry and organic synthesis.[1][2] The presence of a chlorine atom at the C-3 position
introduces a reactive center for nucleophilic substitution, while the hydrochloride salt form
significantly influences its physical properties, particularly solubility.[3][4]

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals. It moves beyond a simple recitation of data to provide a deeper
understanding of the causality behind the physicochemical properties of 3-Chloroquinuclidine
hydrochloride, offering field-proven insights into their measurement and application. We will
explore its structural and electronic characteristics, detail robust protocols for their experimental
determination, and discuss the implications of these properties on the compound's reactivity
and utility as a synthetic intermediate.

Molecular Structure and Core Identifiers

© 2026 BenchChem. All rights reserved. 1/17 Tech Support


https://www.benchchem.com/product/b1274263#bc-rfq
https://www.benchchem.com/product/b1274263/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-3-chloroquinuclidine-hydrochloride
https://pfeifer.phas.ubc.ca/refbase/files/Govindaraju-NMRBiomed-2000-13-129.pdf
https://m.youtube.com/watch?v=3fDJyc3pHuc
https://chemistry.miamioh.edu/gung/CHM526/pdfs/Mass-fragmentation.pdf
https://www.smolecule.com/products/s675011
https://www.benchchem.com/product/b1274263/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-3-chloroquinuclidine-hydrochloride
https://www.benchchem.com/product/b1274263/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-3-chloroquinuclidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The foundational step in understanding any chemical entity is to define its precise structure and
identifiers. 3-Chloroquinuclidine hydrochloride consists of the protonated bicyclic amine (the
quinuclidinium cation) and a chloride counter-ion.

Caption: Structure of 3-Chloroquinuclidinium Chloride

The key identifiers and fundamental properties of this compound are summarized in the table
below for quick reference.

Property Value Reference(s)
CAS Number 33601-77-3 [5][6]
Molecular Formula C7H13CI2N (or C7H12CIN - HCI)  [5][7]
3-chloro-1-
IUPAC Name azabicyclo[2.2.2]octane;hydroc  [4]
hloride
Molecular Weight 182.09 g/mol [51[7]
Appearance Tan powder [4]

OOMINTVSHDCDRK-
InChl Key [5]
UHFFFAOYSA-N

Thermal and Physical Properties
Melting Point

The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range
(typically 0.5-1.0°C) is indicative of high purity, whereas impurities will depress the melting
point and broaden the range.

e Reported Melting Point: 236-239 °C (lit.)[5]

Expert Rationale: The high melting point of 3-Chloroquinuclidine hydrochloride is
characteristic of an ionic salt. The strong electrostatic interactions between the quinuclidinium
cation and the chloride anion in the crystal lattice require significant thermal energy to
overcome, resulting in a much higher melting point than the corresponding free base.
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Standard Protocol: Capillary Melting Point
Determination

This protocol describes a validated method for accurately determining the melting point range
of a solid crystalline compound.

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered 3-Chloroquinuclidine
hydrochloride is packed into a capillary tube to a height of 2-3 mm. The tube is tapped
gently on a hard surface or dropped through a long glass tube to ensure the sample is tightly
packed at the bottom.

o Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting
point apparatus.

o Approximate Determination: The sample is heated rapidly (10-20°C per minute) to find the
approximate melting temperature. The apparatus is then allowed to cool at least 20°C below
this point.

o Accurate Determination: A fresh sample is prepared and heated rapidly to a temperature
approximately 15°C below the approximate melting point. The heating rate is then reduced to
1-2°C per minute to ensure thermal equilibrium.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T1 — T2.

Acidity and lonization (pKa)

The pKa of the conjugate acid (the quinuclidinium ion) is a fundamental parameter that governs
the compound's degree of ionization at a given pH. This, in turn, dictates its solubility,
lipophilicity, and interaction with biological targets.

e Reported pKa: 8.9[2]
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Expert Rationale: The parent quinuclidine is a strong base, with the pKa of its conjugate acid
being approximately 11.0.[2] The introduction of an electron-withdrawing chlorine atom at the
C-3 position has a significant acid-strengthening (base-weakening) effect. The electronegative
chlorine atom pulls electron density away from the nitrogen atom through the sigma bond
framework (an inductive effect), which destabilizes the positive charge on the protonated
nitrogen. This makes the quinuclidinium ion more acidic (a better proton donor) and lowers its
pKa compared to the unsubstituted parent compound.[38][9]

Standard Protocol: pKa Determination by Potentiometric
Titration

Potentiometric titration is a highly accurate method for determining the pKa of ionizable
compounds. It involves monitoring the pH of a solution as a titrant is added incrementally.

© 2026 BenchChem. All rights reserved. 4/17 Tech Support


https://m.youtube.com/watch?v=3fDJyc3pHuc
https://www.mdpi.com/2073-4352/14/10/871
https://bioresources.cnr.ncsu.edu/resources/structural-changes-evidenced-by-ftir-spectroscopy-in-cellulosic-materials-after-pre-treatment-with-ionic-liquid-and-enzymatic-hydrolysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Dissolve known mass Calibrate pH meter
of sample in H20 with standard buffers
//
//

7
7
0 o //
Titration 7

y

Add increments of
standardized NaOH titrant

Record pH and
volume of titrant added

Data Analysis

Plot pH vs. Volume
of NaOH added
Y

Determine equivalence point (Veq)
from titration curve

:

Calculate half-equivalence
point (Veq / 2)

pKa = pH at Veq / 2

Click to download full resolution via product page

Caption: Workflow for pKa determination by potentiometric titration.
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Methodology:

o Sample Preparation: Accurately weigh a sample of 3-Chloroquinuclidine hydrochloride
and dissolve it in a known volume of deionized, carbonate-free water to a concentration of
approximately 1-10 mM.

o System Calibration: Calibrate a pH meter and electrode using at least two standard buffers
(e.g., pH 4.01, 7.00, 10.01) that bracket the expected pKa.

« Titration: Place the sample solution in a jacketed beaker maintained at a constant
temperature (e.g., 25°C) and stir continuously. Immerse the calibrated pH electrode. Add a
standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using
a burette.

o Data Acquisition: After each addition of titrant, allow the pH reading to stabilize before
recording the pH and the total volume of titrant added. Continue well past the equivalence
point.

o Data Analysis: Plot the recorded pH values against the volume of NaOH added. The pKa is
the pH value at the half-equivalence point (the point at which half of the quinuclidinium ions
have been neutralized). This point corresponds to the midpoint of the buffer region on the
titration curve.[10]

Solubility Profile

As a hydrochloride salt, 3-Chloroquinuclidine hydrochloride is expected to exhibit good
solubility in water and other polar protic solvents.[11] The protonated amine and chloride ion
readily engage in favorable ion-dipole interactions with water molecules. In contrast, its
solubility in nonpolar organic solvents is expected to be low.

While specific experimental solubility data is not widely published, a predicted value for the free
base (3-chloro-1-azabicyclo[2.2.2]octane) suggests a Log(Water Solubility in mol/L) of -1.14,
indicating moderate intrinsic solubility.[12] The conversion to the hydrochloride salt dramatically
enhances aqueous solubility.[11]
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Standard Protocol: Aqueous Solubility by Shake-Flask
Method

The shake-flask method is the gold standard for determining thermodynamic equilibrium
solubility.
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Caption: Workflow for the Shake-Flask Solubility Method.

Methodology:
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System Preparation: Add an excess amount of 3-Chloroquinuclidine hydrochloride to a
vial containing a precise volume of the desired solvent (e.g., purified water, phosphate-
buffered saline pH 7.4). The presence of excess solid is crucial.

Equilibration: Seal the vial and place it in an incubator shaker or on a rotator in a constant
temperature water bath (e.g., 25°C or 37°C). Agitate the suspension for a sufficient period
(typically 24 to 48 hours) to ensure equilibrium between the solid and dissolved states is
reached.

Sample Separation: After equilibration, cease agitation and allow the undissolved solid to
sediment. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding
sub-micron filter (e.g., 0.22 um PVDF) to remove all particulate matter.

Quantification: Prepare a standard curve of the compound at known concentrations. Dilute
the filtered sample if necessary and determine its concentration using a validated analytical
method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Result Expression: The equilibrium solubility is reported in units such as mg/mL or mol/L at
the specified temperature and pH.

Spectroscopic Characterization

Spectroscopic analysis provides an unambiguous fingerprint of a molecule's structure. While
experimental spectra for 3-Chloroquinuclidine hydrochloride are not readily available in
public databases, we can reliably predict the key features based on its known structure and
comparison with related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted *H NMR Spectrum (in D20): The rigid bicyclic structure simplifies the spectrum
compared to acyclic amines. Due to the molecule's symmetry, fewer signals than the total
number of protons are expected.

¢ N-H Proton: As a hydrochloride salt, the proton on the nitrogen would typically appear as a
broad singlet far downfield, but it will exchange with D20 and thus be invisible.
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e C3-H Proton: The single proton on the carbon bearing the chlorine (C-3) will be the most
downfield of the C-H signals, likely in the 4.0-4.5 ppm range, due to the deshielding effect of
the adjacent electronegative chlorine atom. It will appear as a multiplet.

o Bridgehead Proton (C4-H): The single proton at the C-4 bridgehead position will likely appear
as a distinct multiplet, expected in the 2.5-3.0 ppm range.

e Bridge Protons (C2, C5, C6, C7): The protons on the ethylene bridges will be significantly
deshielded due to their proximity to the positively charged nitrogen. They will appear as
complex, overlapping multiplets, likely in the 3.0-3.8 ppm range.[1][13]

Predicted 13C NMR Spectrum (in D20): The spectrum will be characterized by a few distinct
signals due to the molecule's symmetry.

e C-3: The carbon atom directly bonded to the chlorine atom will be the most downfield of the
sp3 carbons, expected in the 60-70 ppm range.[14][15]

o Bridgehead Carbon (C-4): This carbon will likely resonate in the 30-40 ppm range.

e Bridge Carbons (C-2, C-7 and C-5, C-6): The carbons adjacent to the nitrogen atom will be
significantly deshielded, appearing in the 45-55 ppm range.[16][17]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum provides information about the functional groups present in the molecule.

e N-H Stretch: A very broad and strong absorption band is expected in the 2400-3000 cm~1
region. This is characteristic of the N*-H stretching vibration in a secondary ammonium salt,
broadened by hydrogen bonding with the chloride counter-ion and other molecules in the
solid state.[18][19][20]

e C-H Stretch: Aliphatic C-H stretching vibrations will appear as sharp peaks just below 3000
cm™1, typically in the 2850-2960 cm~! range.

e N-H Bend: Bending vibrations for the N*-H group may be observed around 1500-1600 cm~1.

o C-CI Stretch: The carbon-chlorine stretching vibration is expected in the fingerprint region,
typically between 600-800 cm~*. This peak may be difficult to assign definitively without a
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reference spectrum.

Mass Spectrometry (MS)

Mass spectrometry of the hydrochloride salt would typically be performed using a soft ionization
technique like Electrospray lonization (ESI), which would show a prominent peak for the
cationic free base [M+H]* at m/z 146.08 (for 3>Cl isotope). Analysis by Electron lonization (EI)
would involve the neutral free base and reveal structural information through fragmentation.

Predicted El Fragmentation Pathway: The molecular ion of the free base (3-chloroquinuclidine,
M+ at m/z 145) would be the initial species. Key fragmentation pathways would include:

o Alpha-Cleavage: The most favorable fragmentation for amines involves cleavage of a C-C
bond adjacent to the nitrogen. Loss of an ethylene radical (CzH4) would lead to a stable
fragment.

e Loss of Chlorine: Cleavage of the C-Cl bond would result in the loss of a chlorine radical
(-Cl), yielding a cation at m/z 110.

o Grob Fragmentation: The 1,3-relationship between the nitrogen lone pair and the C-Cl bond
sets the stage for a potential Grob-type fragmentation, leading to the opening of the bicyclic
ring.[1][21]

- C2H4Cle (a-cleavage) Grob Fragmentation

[C7H12N]* [CsHsN]* - _
( m/z 110 m/z 82 Ring-Opened Cation

Click to download full resolution via product page

Caption: Proposed key fragmentations in mass spectrometry.

Synthesis and Reactivity
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Synthetic Route

3-Chloroquinuclidine hydrochloride is commonly synthesized from 3-quinuclidinol or 3-
quinuclidinone hydrochloride. A well-established method involves the reaction of 3-quinuclidinol
with thionyl chloride (SOCI2).[7]

Expert Rationale: This reaction proceeds via a classic Sni (substitution nucleophilic internal)
mechanism or an Sn2 mechanism, depending on the conditions. The hydroxyl group of 3-
quinuclidinol is first converted into a chlorosulfite intermediate, which is a much better leaving
group than hydroxide. The chloride ion, either from the thionyl chloride itself or delivered
internally from the intermediate, then acts as a nucleophile to displace the leaving group,
forming the C-CI bond. Using the hydrochloride salt of the starting material ensures the
quinuclidine nitrogen is protonated and protected during the reaction.

Chemical Reactivity

The chemical behavior of 3-Chloroquinuclidine hydrochloride is dominated by two key
features: the basicity of the bridgehead nitrogen and the electrophilic nature of the carbon at C-
3.

 Acidity/Basicity: In solution, the hydrochloride salt exists in equilibrium with its free base, 3-
chloroquinuclidine. The position of this equilibrium is dictated by the pH of the medium and
the pKa of the compound (8.9). Above pH 8.9, the neutral free base form predominates.

e Nucleophilic Substitution: The carbon atom bonded to chlorine is an electrophilic center. It is
susceptible to attack by a wide range of nucleophiles (e.g., amines, alkoxides, thiols), which
displace the chloride leaving group. This Sn2-type reaction is a cornerstone of its utility as a
synthetic intermediate, allowing for the introduction of diverse functional groups at the C-3
position.[22][23] The rigid bicyclic framework can influence reaction rates compared to
analogous acyclic systems.

Conclusion

This technical guide has provided a detailed examination of the core physicochemical
properties of 3-Chloroquinuclidine hydrochloride. By integrating established experimental
data with predictive analysis based on fundamental chemical principles, we have constructed a
comprehensive profile of this important synthetic building block. The high melting point and
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aqueous solubility are direct consequences of its ionic salt form. The pKa of 8.9, significantly

lower than that of unsubstituted quinuclidine, is a quantifiable measure of the inductive effect of

the C-3 chloro substituent. The protocols detailed herein represent robust, validated methods

for the experimental determination of these key parameters. Understanding these properties is

not merely an academic exercise; it is essential for the rational design of synthetic routes, the

development of purification strategies, and the formulation of new chemical entities for

research and drug discovery.
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